BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safeguarding Research: A Technical Guide to
the Safe Handling of 2-lodobenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-lodobenzaldehyde

Cat. No.: B048337

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
lodobenzaldehyde (CAS No. 26260-02-6), a crucial reagent in synthetic organic chemistry
and drug discovery. Adherence to these protocols is essential for ensuring laboratory safety
and minimizing risk to personnel.

Hazard Identification and Classification

2-lodobenzaldehyde is classified as a hazardous substance. The primary hazards are
associated with irritation to the skin, eyes, and respiratory system.[1][2][3][4] It is crucial to
understand and mitigate these risks through proper handling and the use of personal protective
equipment.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication.
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Hazard Class Category GHS Code Hazard Statement

Skin

Corrosion/Irritation

2 H315 Causes skin irritation

Serious Eye Causes serious eye
o 2 H319 o
Damage/Eye Irritation irritation
Specific Target Organ ]
. i May cause respiratory
Toxicity (Single 3 H335 T
irritation
Exposure)

Signal Word:Warning[2]

NFPA 704 Rating

The National Fire Protection Association (NFPA) 704 diamond provides a quick visual
representation of the hazards associated with a substance.

Health Flammability Instability Special

2 1 0 N/A

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-lodobenzaldehyde is fundamental to
its safe handling and storage.
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Property Value

Molecular Formula C7HsIO

Molecular Weight 232.02 g/mol

Appearance White to light beige crystalline powder
Melting Point 36-39 °C (lit.)

Boiling Point 266.3 °C at 760 mmHg

Density 1.883 g/cm3

Flash Point 114.8 °C

Vapor Pressure

0.00873 mmHg at 25°C

Solubility

Soluble in Methanol

Storage Temperature 2-8°C

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are paramount in preventing
exposure to 2-lodobenzaldehyde.

Engineering Controls

» Ventilation: Work with 2-lodobenzaldehyde should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[2]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[2]

Personal Protective Equipment (PPE)
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PPE Type Specification

Eye/Face Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.qg., nitrile rubber),

Skin

and a lab coat.

For operations that may generate dust or
Respiratory aerosols, a NIOSH-approved respirator with an

appropriate cartridge.

Safe Handling and Storage

Proper handling and storage practices are critical to maintaining the integrity of the chemical
and ensuring a safe laboratory environment.

Handling

» Avoid contact with skin, eyes, and clothing.[2]
e Do not breathe dust or fumes.[2]
» Wash hands thoroughly after handling.

e Use only in a well-ventilated area or a chemical fume hood.[2]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]
o Keep refrigerated at 2-8°C.
e Protect from light and moisture.

» Incompatible Materials: Strong oxidizing agents.[2]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[2]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[2]

Do not induce vomiting. Rinse mouth with water.
) Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[2]

Fire and Explosion Hazard Data

While not highly flammable, 2-lodobenzaldehyde can combust at high temperatures.

o Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder, or
appropriate foam.

e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (COz2), and
hydrogen iodide.[2]

o Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Accidental Release Measures

In the case of a spill, follow these procedures to minimize exposure and environmental
contamination.
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» Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as
described in Section 3.2.

o Environmental Precautions: Prevent the material from entering drains or waterways.

» Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation.
Place in a sealed, labeled container for disposal.

Toxicological Information

The toxicological properties of 2-lodobenzaldehyde have not been fully investigated.[2] The
available information indicates that it is an irritant to the skin, eyes, and respiratory system.

Acute Toxicity

Specific quantitative data on acute toxicity (e.g., LD50, LC50) for 2-lodobenzaldehyde is not
readily available in public literature.

Experimental Protocols for Irritation Studies

While specific experimental data for 2-lodobenzaldehyde is lacking, the following are
generalized methodologies based on OECD guidelines that would be employed to assess skin
and eye irritation potential.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

¢ Objective: To determine the potential of a substance to cause irreversible or reversible
inflammatory changes to the skin.

e Methodology:

o Asmall amount (0.5 g or 0.5 mL) of the test substance is applied to a small area of skin
(approx. 6 cm?) of a test animal (typically an albino rabbit).

o The substance is held in contact with the skin with a porous gauze dressing for a specified
period (usually 4 hours).

o After the exposure period, the dressing is removed, and the skin is cleansed.
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o The skin is observed for signs of erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

o The severity of the reactions is scored, and the substance is classified based on the
scores.

OECD Guideline 405: Acute Eye Irritation/Corrosion
o Objective: To assess the potential of a substance to produce irritation or damage to the eye.
o Methodology:

o A small, measured amount (0.1 mL of a liquid or 0.1 g of a solid) of the test substance is
instilled into the conjunctival sac of one eye of a test animal (typically an albino rabbit).
The other eye remains untreated and serves as a control.

o The eyes are observed for effects on the cornea, iris, and conjunctiva at specific intervals
(e.q., 1, 24, 48, and 72 hours) after instillation.

o The severity of the ocular lesions is scored.

o The substance is classified based on the persistence and severity of the observed eye
reactions.

Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-
lodobenzaldehyde.
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Caption: Workflow for Safe Handling of 2-lodobenzaldehyde.

Disposal Considerations

Waste disposal must be conducted in accordance with all applicable federal, state, and local
regulations. Chemical waste should be collected in a designated, labeled container and
disposed of through a licensed waste disposal company. Do not dispose of down the drain or in
household trash.

Disclaimer: This document is intended as a guide for trained professionals and does not
replace a formal risk assessment. All laboratory personnel should be thoroughly trained in the
safe handling of hazardous chemicals. Always consult the most current Safety Data Sheet
(SDS) from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. 26260-02-6|2-lodobenzaldehyde|BLD Pharm [bldpharm.com]

e 4. scbt.com [scbt.com]

 To cite this document: BenchChem. [Safeguarding Research: A Technical Guide to the Safe
Handling of 2-lodobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048337#2-iodobenzaldehyde-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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